molecular formula C14H21NO B5173746 N-(3,5-dimethylphenyl)-2-methylpentanamide

N-(3,5-dimethylphenyl)-2-methylpentanamide

Cat. No. B5173746
M. Wt: 219.32 g/mol
InChI Key: MQRYBWYDDLEVLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,5-dimethylphenyl)-2-methylpentanamide, also known as U-47700, is a synthetic opioid drug that has gained popularity in recent years due to its potent analgesic effects. The chemical structure of U-47700 is similar to that of morphine, but it is much more potent and has a shorter duration of action.

Mechanism of Action

N-(3,5-dimethylphenyl)-2-methylpentanamide acts on the opioid receptors in the brain and spinal cord, producing analgesia and sedation. It is a potent agonist of the mu-opioid receptor, which is responsible for the majority of the analgesic effects of opioids. N-(3,5-dimethylphenyl)-2-methylpentanamide also activates the delta-opioid receptor, which is involved in the regulation of mood and emotions.
Biochemical and Physiological Effects
N-(3,5-dimethylphenyl)-2-methylpentanamide produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. It has been shown to be more potent than morphine in animal models and has a shorter duration of action. N-(3,5-dimethylphenyl)-2-methylpentanamide also has a high potential for abuse and dependence, and its use can lead to serious adverse effects, including respiratory depression, coma, and death.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-methylpentanamide has several advantages for use in laboratory experiments, including its potency and its ability to produce analgesia and sedation. However, its high potential for abuse and dependence makes it difficult to use in animal models, and its adverse effects limit its use in clinical studies.

Future Directions

Future research on N-(3,5-dimethylphenyl)-2-methylpentanamide should focus on developing safer and more effective opioid drugs that can be used to treat pain without the risk of abuse and dependence. Studies should also investigate the long-term effects of N-(3,5-dimethylphenyl)-2-methylpentanamide use on the brain and body, as well as the development of tolerance and withdrawal symptoms. Additionally, research should be conducted on the use of N-(3,5-dimethylphenyl)-2-methylpentanamide in combination with other drugs, such as non-opioid analgesics and anti-inflammatory agents, to enhance its analgesic effects and reduce its adverse effects.

Synthesis Methods

N-(3,5-dimethylphenyl)-2-methylpentanamide is synthesized by reacting 3,5-dimethylphenylacetic acid with thionyl chloride to form 3,5-dimethylphenylacetyl chloride. The resulting compound is then reacted with 2-methylpentan-2-amine in the presence of a catalyst to form N-(3,5-dimethylphenyl)-2-methylpentanamide. The synthesis method is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-methylpentanamide has been the subject of numerous scientific studies due to its potent analgesic effects. It has been shown to be effective in treating pain in animal models and has been used in pharmacological studies to better understand the mechanism of action of opioid drugs. N-(3,5-dimethylphenyl)-2-methylpentanamide has also been used in studies investigating the effects of opioids on the immune system and the development of tolerance to opioid drugs.

properties

IUPAC Name

N-(3,5-dimethylphenyl)-2-methylpentanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H21NO/c1-5-6-12(4)14(16)15-13-8-10(2)7-11(3)9-13/h7-9,12H,5-6H2,1-4H3,(H,15,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQRYBWYDDLEVLO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(C)C(=O)NC1=CC(=CC(=C1)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H21NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

219.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.